2,4-dichloro-N-(2,6-dimethylphenyl)-N-[morpholin-4-yl(4-nitrophenyl)acetyl]benzamide

• Molecular Formula: C27H25Cl2N3O5
• Molecular Weight: 542.4 g/mol
• IUPAC Name: 2,4-dichloro-N-(2,6-dimethylphenyl)-N-[2-morpholin-4-yl-2-(4-nitrophenyl)acetyl]benzamide
• InChI: InChI=1S/C27H25Cl2N3O5/c1-17-4-3-5-18(2)24(17)31(26(33)22-11-8-20(28)16-23(22)29)27(34)25(30-12-14-37-15-13-30)19-6-9-21(10-7-19)32(35)36/h3-11,16,25H,12-15H2,1-2H3
• InChI Key: BIEHJZAEMQDBEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(C(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCOCC4

Description

This compound is a complex organic molecule with the following chemical formula

$$\text{C}_{24}\text{H}_{21}\text{Cl}_2\text{N}_3\text{O}_5$$C24​H21​Cl2​N3​O5​

.

Structure: It consists of a benzamide core with multiple substituents, including dichloro, dimethylphenyl, morpholin-4-yl, and 4-nitrophenyl groups.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate starting materials.

Reaction Conditions: Specific reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in achieving high yields.

Industrial Production: While not widely used industrially, research labs and pharmaceutical companies may produce it for specific studies.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: For example

Major Products: The specific products depend on reaction conditions and substituent positions.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and potential as a building block for more complex molecules.

Biology: It may serve as a probe for biological studies due to its unique structure.

Medicine: Investigations into its pharmacological properties could reveal potential drug candidates.

Industry: While not widely used, it might find applications in specialized chemical processes.

Mechanism of Action

Targets: The compound likely interacts with specific cellular receptors or enzymes.

Pathways: Further research is needed to elucidate the precise pathways affected by this compound.

Comparison with Similar Compounds

Uniqueness: Its combination of substituents makes it distinct.

Similar Compounds: Other benzamides with different substituents (e.g., acetyl, propionyl) exhibit varying properties.

Remember that this compound’s detailed characterization may require additional research and experimental data.